(3R)-1-(5-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-amine

• IUPAC Name: (3R)-1-(5-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-amine
• InChI: InChI=1S/C11H15FN2O2S/c1-8-2-3-9(12)6-11(8)17(15,16)14-5-4-10(13)7-14/h2-3,6,10H,4-5,7,13H2,1H3/t10-/m1/s1
• InChI Key: BFVROMVOJVWRSN-SNVBAGLBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)N2CCC(C2)N
• Isomeric SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)N2CC[C@H](C2)N
• Molecular Formula: C11H15FN2O2S
• Molecular Weight: 258.31 g/mol

Description

(3R)-1-(5-fluoro-2-methylphenyl)sulfonylpyrrolidin-3-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as FMPA and has been synthesized using various methods.

Scientific Research Applications

FMPA has been extensively studied for its potential applications in scientific research. It has been used as a tool to study the function of various proteins and enzymes. FMPA is a potent inhibitor of cysteine proteases, which are enzymes that play a crucial role in many biological processes. FMPA has also been used to study the function of ion channels, which are proteins that regulate the flow of ions across cell membranes.

Mechanism of Action

FMPA acts as a covalent inhibitor of cysteine proteases. It forms a covalent bond with the active site cysteine residue of the enzyme, which prevents the enzyme from functioning properly. FMPA also acts as an activator of certain ion channels, which leads to an increase in the flow of ions across the cell membrane.
Biochemical and Physiological Effects:
FMPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation. FMPA has also been shown to improve insulin sensitivity and to reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMPA in lab experiments is its potency. FMPA is a highly potent inhibitor of cysteine proteases, which makes it an ideal tool for studying the function of these enzymes. However, one of the limitations of using FMPA is its potential toxicity. FMPA can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on FMPA. One area of research is the development of more potent and selective inhibitors of cysteine proteases. Another area of research is the identification of new ion channels that are activated by FMPA. Additionally, FMPA could be used as a tool to study the role of cysteine proteases and ion channels in various disease states.

Synthesis Methods

FMPA can be synthesized using various methods. One of the most common methods involves the reaction of 5-fluoro-2-methylbenzenesulfonyl chloride with pyrrolidine-3-amine. The reaction takes place in the presence of a base such as triethylamine or sodium hydroxide. The product is then purified using column chromatography.